(5-(4-fluorophenyl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 4-oxochromene-2-carboxylate
• InChI: InChI=1S/C20H12FNO5/c21-13-7-5-12(6-8-13)18-9-14(22-27-18)11-25-20(24)19-10-16(23)15-3-1-2-4-17(15)26-19/h1-10H,11H2
• InChI Key: ZSVOUZLVDAHBHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)OCC3=NOC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H12FNO5
• Molecular Weight: 365.3 g/mol

Description

(5-(4-fluorophenyl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antioxidant and Antimicrobial Activities : Novel derivatives of (3-arylisoxazol-5-yl)methyl 4-oxo-4H-chromene-2-carboxylate have been synthesized with good yields. These compounds exhibited significant antioxidant activity comparable to standard drugs and demonstrated very good inhibition against both Gram-positive and Gram-negative bacterial strains. Some derivatives also showed promising antifungal activity against several fungal strains, indicating their potential as antimicrobial agents (Battula et al., 2017).

Anticancer Potential

• Cytotoxic Activity : A series of 4-aryl-4H-chromenes bearing a 5-arylisoxazol-3-yl moiety at the C-4 position have been prepared as potential anticancer agents. These compounds were tested for in vitro cytotoxic activity against a panel of tumor cell lines, including MCF-7 (breast cancer) and Hep-G2 (liver carcinoma), with some analogs showing potent cytotoxic activities. This suggests their potential application in cancer therapy (Akbarzadeh et al., 2012).

Antimicrobial and Antifungal Applications

• Synthesis and Antimicrobial Activity : The synthesis of isoxazole and isoxazoline derivatives via 1,3-dipolar cycloaddition reactions has been reported. These compounds, including variants of the (5-(4-fluorophenyl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate, have shown promising antimicrobial properties, contributing to the development of new antimicrobial agents (Srinivas & Krupadanam, 2017).

Synthesis Techniques

• Potassium Hydrogen Phthalate Catalysis : Research on the synthesis of a variety of heterocycles, including isoxazol-5(4H)-ones, has identified potassium hydrogen phthalate as an effective catalyst. This catalytic method allows for the efficient and environmentally friendly synthesis of compounds with potential pharmaceutical applications, highlighting innovative approaches to chemical synthesis (Kiyani & Ghorbani, 2015).